Ginkgolic acid C17:1
Ginkgolic acid C17:1
Ginkgolic Acid C17-1 is a hydroxybenzoic acid. It is functionally related to a salicylic acid.
2-(10-Heptadecenyl)-6-hydroxybenzoic acid is a natural product found in Knema laurina, Ginkgo biloba, and Spondias mombin with data available.
2-(10-Heptadecenyl)-6-hydroxybenzoic acid is a natural product found in Knema laurina, Ginkgo biloba, and Spondias mombin with data available.
Brand Name:
Vulcanchem
CAS No.:
111047-30-4
VCID:
VC20765183
InChI:
InChI=1S/C24H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(25)23(21)24(26)27/h7-8,17,19-20,25H,2-6,9-16,18H2,1H3,(H,26,27)/b8-7-
SMILES:
CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Molecular Formula:
C24H38O3
Molecular Weight:
374.6 g/mol
Ginkgolic acid C17:1
CAS No.: 111047-30-4
Cat. No.: VC20765183
Molecular Formula: C24H38O3
Molecular Weight: 374.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ginkgolic Acid C17-1 is a hydroxybenzoic acid. It is functionally related to a salicylic acid. 2-(10-Heptadecenyl)-6-hydroxybenzoic acid is a natural product found in Knema laurina, Ginkgo biloba, and Spondias mombin with data available. |
|---|---|
| CAS No. | 111047-30-4 |
| Molecular Formula | C24H38O3 |
| Molecular Weight | 374.6 g/mol |
| IUPAC Name | 2-[(Z)-heptadec-10-enyl]-6-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C24H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(25)23(21)24(26)27/h7-8,17,19-20,25H,2-6,9-16,18H2,1H3,(H,26,27)/b8-7- |
| Standard InChI Key | MBYNDKVOZOAOIS-FPLPWBNLSA-N |
| Isomeric SMILES | CCCCCC/C=C\CCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O |
| SMILES | CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O |
| Canonical SMILES | CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O |
| Melting Point | 45 - 46 °C |
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